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Introduction

ATTO 465 is a fluorescent label characterized by its strong absorption, high fluorescence
guantum yield, and significant Stokes shift.[1][2][3] The maleimide derivative of ATTO 465 is a
thiol-reactive probe that enables the specific covalent labeling of proteins and other
biomolecules containing sulfhydryl groups, which are most commonly found in cysteine
residues.[2][4] The reaction proceeds via a Michael addition, forming a stable thioether bond
under mild conditions.[5] This specificity makes ATTO 465 maleimide an excellent tool for a
variety of applications, including fluorescence microscopy, flow cytometry, and single-molecule
detection, where precise and stable labeling is critical.[1][6]

ATTO 465 Maleimide Characteristics

The optical and physical properties of ATTO 465 maleimide are summarized below. These
values are essential for calculating the degree of labeling and for designing experimental
setups.
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Parameter Value Reference(s)
Molecular Weight (MW) 518 g/mol [1112][3]
Absorbance Max (Aabs) 453 nm [11[2][3]
Emission Max (Afl) 506 nm [11[3]
Molar Extinction Coefficient

75,000 M~ cm~1 [11[2][3]
(emax)
Fluorescence Quantum Yield

75% [11[2][3]
(nfl)
Fluorescence Lifetime (tfl) 5.0 ns [11[3]
Correction Factor (CF2so) 0.48 [1107]
Recommended Solvent Anhydrous DMSO or DMF [2][3]

N -20°C, protected from light and

Storage Conditions [11[2113][7]

moisture

Principle of the Reaction

The labeling reaction utilizes the high reactivity of the maleimide group towards the thiol group
of cysteine residues. This reaction is highly selective within a pH range of 7.0 to 7.5.[1][7] At
this pH, the cysteine thiol is sufficiently deprotonated to act as a nucleophile, while other
potentially reactive groups, such as amines, remain largely protonated and unreactive.[1][5]
Disulfide bonds within a protein are unreactive towards maleimides and must first be reduced
to free thiols to be available for labeling.[4][5]
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Reaction of ATTO 465 maleimide with a protein thiol group.

Experimental Protocol

This protocol provides a general procedure for labeling proteins with ATTO 465 maleimide.
Optimization may be necessary for specific proteins and experimental goals.

Required Materials

e ATTO 465 maleimide
» Protein of interest containing free cysteine residues

o Labeling Buffer: Phosphate-Buffered Saline (PBS), HEPES, or Tris buffer, pH 7.0-7.5.[1][4]
The buffer should be free of any thiol-containing compounds.[4]

o Optional: Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT) for disulfide bond
reduction.[1][8]

e Anhydrous, amine-free Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF).[2][3]
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 Purification column: Sephadex G-25 or equivalent gel filtration column.[1][7]
» Reaction tubes

e Stirring or vortexing equipment

Reagent Preparation

o Protein Solution:

o Dissolve the protein in the Labeling Buffer to a concentration of 1-10 mg/mL (typically 50-
100 pM).[1][4][9]

o If the protein buffer contains substances like Tris, free amino acids, or ammonium ions,
they should be removed by dialysis against the Labeling Buffer.[10]

» Disulfide Bond Reduction (Optional):
o If labeling of cysteines involved in disulfide bonds is desired, reduction is necessary.[4][5]

o Add a 10-fold molar excess of TCEP to the protein solution.[1][9] Incubate for 20-30
minutes at room temperature.[4][8] TCEP does not need to be removed before labeling.[1]

o Alternatively, DTT can be used, but any excess DTT must be removed by dialysis or a
desalting column before adding the maleimide dye, as it will compete for the dye.[1][8]

o lItis advisable to perform the reduction and subsequent labeling under an inert
atmosphere (e.g., nitrogen or argon) to prevent the re-formation of disulfide bonds.[1][9]

e ATTO 465 Maleimide Stock Solution:

o Allow the vial of ATTO 465 maleimide to equilibrate to room temperature before opening
to prevent moisture condensation.[2][3]

o Immediately before use, prepare a 10-20 mM stock solution by dissolving the dye in
anhydrous DMSO or DMF.[1][2]
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o Note: Maleimide solutions in DMSO or DMF are susceptible to hydrolysis and should be
prepared fresh for each experiment.[2]

Protein Labeling Procedure

Molar Ratio: Add the ATTO 465 maleimide stock solution to the protein solution to achieve a
final dye-to-protein molar ratio between 10:1 and 20:1.[1] Add the dye solution dropwise
while gently stirring or vortexing the protein solution.[1]

o Alternative Strategy: For proteins with a known number of free thiols, a 1.3-fold molar
excess of dye per sulfhydryl group can be used.[7]

Incubation: Incubate the reaction mixture for 2 hours at room temperature or overnight at
4°C.[1] The reaction should be protected from light at all times.[1][7]

Quenching (Optional): To stop the reaction, a low molecular weight thiol such as glutathione
or mercaptoethanol can be added to consume any excess maleimide reagent.[1]

Purification of the Conjugate

It is crucial to remove unreacted and hydrolyzed dye from the labeled protein.[7]

Column Preparation: Prepare a gel filtration column (e.g., Sephadex G-25) with a bed
volume sufficient to separate the protein conjugate from the free dye.[7][9] Equilibrate the
column with Labeling Buffer (e.g., PBS, pH 7.4).[7]

Separation: Apply the reaction mixture to the top of the column.

Elution: Elute the column with Labeling Buffer. The first colored, fluorescent band to elute will
be the ATTO 465-labeled protein conjugate.[7] A slower-moving second band corresponds to
the unreacted and hydrolyzed free dye.[7]

Alternative Purification: For smaller-scale reactions, ultrafiltration using a device with an
appropriate molecular weight cutoff (MWCO) can be used to remove free dye.[9]

Storage of the Labeled Protein
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Short-term: Store the purified protein conjugate at 4°C, protected from light. For extended
storage at 4°C (several months), 2 mM sodium azide can be added as a preservative.[7][10]

Long-term: For long-term storage, divide the conjugate into small aliquots and freeze at
-20°C. Avoid repeated freeze-thaw cycles.[7][10]

In general, the storage conditions for the labeled protein should be similar to those of the
unlabeled protein.[7]

1. Prepare Protein Solution
(Buffer, pH 7.0-7.5)

:

2. Optional: Reduce Disulfides 3. Prepare ATTO 465 Maleimide
(e.g., with TCEP) Stock Solution (in DMSO/DMF)

4. Labeling Reaction
(Add dye to protein, incubate 2h @ RT)

5. Purify Conjugate
(e.g., Gel Filtration)

6. Store Labeled Protein
(-20°C or 4°C, protected from light)

Click to download full resolution via product page

Workflow for protein labeling with ATTO 465 maleimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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